1-(3,4-Dichlorophenyl)-3-(2-(2-phenylpyrimidin-5-yl)ethyl)urea

• IUPAC Name: 1-(3,4-dichlorophenyl)-3-[2-(2-phenylpyrimidin-5-yl)ethyl]urea
• InChI: InChI=1S/C19H16Cl2N4O/c20-16-7-6-15(10-17(16)21)25-19(26)22-9-8-13-11-23-18(24-12-13)14-4-2-1-3-5-14/h1-7,10-12H,8-9H2,(H2,22,25,26)
• InChI Key: CLGYPRREYIMJOA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC=C(C=N2)CCNC(=O)NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C19H16Cl2N4O
• Molecular Weight: 387.3 g/mol

Description

1-(3,4-Dichlorophenyl)-3-(2-(2-phenylpyrimidin-5-yl)ethyl)urea, also known as DPEU, is a synthetic compound that has gained considerable attention in the field of medicinal chemistry. It belongs to the class of urea derivatives and has shown promising results in various scientific research applications.

Scientific Research Applications

Chemical Interactions and Reactions

• Pyrimidine Derivatives and Ureas : Research by Yamanaka et al. (1979) showed that 4-ethyl-6-methylpyrimidine 1-oxide reacts with phenyl isocyanate to form compounds including 2-anilino-4-ethoxy-6-methylpyrimidine and 1,3-diphenyl-1-(4-ethoxy-6-methyl-2-pyrimidinyl) urea, indicating a possible relevance to the synthesis of compounds similar to 1-(3,4-Dichlorophenyl)-3-(2-(2-phenylpyrimidin-5-yl)ethyl)urea (Yamanaka, Niitsuma, & Sakamoto, 1979).

Corrosion Inhibition

• Corrosion Inhibition in Mild Steel : Mistry et al. (2011) found that certain urea derivatives, including triazinyl ureas, are effective corrosion inhibitors for mild steel in acidic solutions. This suggests a potential application of 1-(3,4-Dichlorophenyl)-3-(2-(2-phenylpyrimidin-5-yl)ethyl)urea in corrosion inhibition (Mistry, Patel, Patel, & Jauhari, 2011).

Biological Activities

• Synthesis for Biological Activities : Xin-jian et al. (2006) demonstrated the synthesis of N-{5-[1-(o-chlorophenoxy)ethyl]-1,3,4-thiadiazol-2-yl}-N'-(substituted phenyl)ureas, which have shown good activity as plant growth regulators. This indicates a potential agricultural application for similar compounds like 1-(3,4-Dichlorophenyl)-3-(2-(2-phenylpyrimidin-5-yl)ethyl)urea (Xin-jian, Xian-sheng, & Sheng, 2006).

Phototransformation Studies

• Phototransformation in Aqueous Solution : Research by Choudhury and Dureja (1996) on chlorimuron-ethyl, a compound with structural similarities, showed that it photodegrades rapidly in aqueous solution, forming products including N-(4-methoxy-6-chloropyrimidin-2-yl)methyl urea. This suggests that similar compounds like 1-(3,4-Dichlorophenyl)-3-(2-(2-phenylpyrimidin-5-yl)ethyl)urea might undergo phototransformation under specific conditions (Choudhury & Dureja, 1996).

Anticonvulsant Activity

• Anticonvulsant Effects : Vengerovskii et al. (2014) studied a compound with anticonvulsant activity, 1-[(3-chlorophenyl)phenylmethyl]urea, which increased convulsion thresholds and modified ion content in brain structures. This suggests that structurally related compounds like 1-(3,4-Dichlorophenyl)-3-(2-(2-phenylpyrimidin-5-yl)ethyl)urea might also possess anticonvulsant properties (Vengerovskii, Vaizova, Smagina, & Khudoleĭ, 2014).